1-Ethyl-1H-1,2,3-triazole-5-sulfonyl chloride

• IUPAC Name: 3-ethyltriazole-4-sulfonyl chloride
• InChI: InChI=1S/C4H6ClN3O2S/c1-2-8-4(3-6-7-8)11(5,9)10/h3H,2H2,1H3
• InChI Key: ONHFIKAZRZQNOM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CN=N1)S(=O)(=O)Cl
• Molecular Formula: C4H6ClN3O2S
• Molecular Weight: 195.63 g/mol
• CAS No.: 1393543-91-3

Description

1-Ethyl-1H-1,2,3-triazole-5-sulfonyl chloride (ETSC) is an organic compound commonly used in the synthesis of organic compounds. It is a sulfonyl chloride of an ethyl triazole, and is often referred to as ETSC or 5-sulfonyl-1-ethyl-1H-1,2,3-triazole. ETSC is a colorless liquid with a pungent odor, and is a useful reagent for the synthesis of various organic compounds. It is also a common intermediate in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

Synthesis and Biological Activity

1-Ethyl-1H-1,2,3-triazole-5-sulfonyl chloride and its derivatives have demonstrated significant importance in medicinal chemistry and drug design due to their biological activities. The compound has been utilized in the synthesis of 1,2,3-triazole derivatives, which are known for their biological significance. For example, a study details the regioselective synthesis of 2-(phenylsulfonyl)-2H-1,2,3-triazole through a classical sulfonamidation reaction, showcasing its moderate activity against various cancer cell lines, highlighting its potential in anticancer evaluations (Salinas-Torres et al., 2022).

Reactivity and Synthesis Applications

The reactivity of 1,2,3-triazoles towards sulfonyl chlorides has been explored, revealing the formation of mixtures of regioisomeric 1- and 2-sulfonyl-1,2,3-triazoles. This reactivity pattern opens avenues for the selective synthesis of these derivatives, which are valuable intermediates in organic synthesis (Beryozkina et al., 2015).

Surface Activity and Antibacterial Properties

Derivatives of 1,2,4-triazole, synthesized using precursors similar to this compound, have shown antimicrobial activity and can be used as surface-active agents. This indicates the potential for these compounds to be utilized in developing antimicrobial coatings or treatments (El-Sayed, 2006).

Catalysis and Chemical Transformations

The compound and its derivatives have also found applications in catalysis and chemical transformations. For instance, 1-sulfonyl-1,2,3-triazoles, prepared from similar sulfonyl chlorides, react with allenes in the presence of nickel(0) catalysts to produce polysubstituted pyrroles, showcasing the versatility of these compounds in synthesizing complex organic structures (Miura et al., 2013).

Drug Development and Pharmacological Studies

In the realm of drug development, derivatives of 1,2,4-triazole have been synthesized and evaluated for their biological potential, including as drug candidates for type II diabetes. This research underscores the importance of triazole derivatives, similar to those derived from this compound, in developing new therapeutic agents (ur-Rehman et al., 2018).

Future Directions

While specific future directions for 1-Ethyl-1H-1,2,3-triazole-5-sulfonyl chloride are not mentioned in the search results, triazoles and their derivatives have a broad range of therapeutic applications with ever-widening future scope across scientific disciplines. Adverse events such as hepatotoxicity and hormonal problems have led to a careful revision of the azole family to obtain higher efficacy with minimum side effects.